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Introduction

Bis(trimethylsilyl)peroxide (BTSP), with the chemical formula ((CH3)3SiO)z, is an
organosilicon compound that serves as a versatile and valuable reagent in modern organic
synthesis.[1][2] As a colorless liquid soluble in many aprotic organic solvents, it functions as an
anhydrous equivalent of hydrogen peroxide.[1][3] This property makes it particularly useful for
sensitive oxidation reactions where the presence of water would be detrimental. This technical
guide provides a comprehensive overview of the physical and chemical properties of BTSP,
detailed experimental protocols for its synthesis and key applications, and a discussion of its
reactivity and handling considerations.

Physical and Chemical Properties

Bis(trimethylsilyl)peroxide is a colorless liquid with a slight odor.[4] It is characterized by the
presence of a peroxide linkage (O-O) between two trimethylsilyl groups.[5] This unique
structure imparts specific reactivity, distinguishing it from common organic peroxides.[5]

Data Presentation: Physical and Spectroscopic
Properties
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The key physical and spectroscopic data for Bis(trimethylsilyl)peroxide are summarized in

the tables below for easy reference and comparison.

Table 1: Physical Properties of Bis(trimethylsilyl)peroxide

Property Value Reference(s)

Molecular Formula CeH1802Si2 [51[6]

Molecular Weight 178.38 g/mol [41[5][6]

CAS Number 5796-98-5 [11[5]

Appearance Colorless liquid/oil [11[415]

Density 0.829 g/cm?3 [1114]

Boiling Point 35°C @ 35 mmHg [1114]

41 °C @ 30 mmHg [7]

Melting Point <0°C [5]18]

Flash Point <40 °C [5]

Solubility Soluble in aprotic organic 517
solvents

Hydrolytic Sensitivity Re?CtS slowly with [5]18]
moisture/water

Table 2: Spectroscopic Data for Bis(trimethylsilyl)peroxide

Spectrum Type Data Reference(s)

1H NMR (500 MHz, CDCls) 5: 0.187 ppm [5]

13C NMR (125 MHz, CDCls) 5: -1.40 ppm [5]

Experimental Protocols
Synthesis of Bis(trimethylsilyl)peroxide
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A common and reliable method for the synthesis of Bis(trimethylsilyl)peroxide involves the
use of a diazabicyclooctane-hydrogen peroxide (DABCO-2H202) complex. This procedure

avoids the need for highly concentrated and potentially hazardous hydrogen peroxide
solutions.[5][9]

Experimental Workflow for BTSP Synthesis
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DABCO in THF

Step 1: Formation of DABCO-2H202 Complex

Mix at 0 °C with vigorous stirring
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Caption: Workflow for the synthesis of Bis(trimethylsilyl)peroxide.
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Detailed Methodology:
o Part A: Diazabicyclooctane-hydrogen peroxide (DABCO-2H202) complex

o In a two-necked flask equipped with a dropping funnel and a thermometer, dissolve
diazabicyclooctane (DABCO) (28.05 g, 0.25 mol) in tetrahydrofuran (THF) (375 mL).[5]

o Cool the flask to 0 °C using an ice-salt bath.[5]

o Slowly add a 35% solution of hydrogen peroxide (49 mL, 0.5 mol) while maintaining the
temperature at 0 °C with vigorous stirring. A precipitate will form immediately.[5]

o Continue stirring at 0 °C for 1 hour after the addition is complete.[5]

o Filter the mixture through a Buchner funnel, wash the collected precipitate with cold THF
(3 x 50 mL), and dry under reduced pressure (2 mm, 35-40 °C) for 2 hours. This yields the
DABCO:-2H202 complex.[5]

o Part B: Bis(trimethylsilyl)peroxide (BTSP)

o In a three-necked flask under an argon atmosphere, place the prepared DABCO-2H20:2
complex (28.3 g, 0.157 mol) and additional DABCO (28 g, 0.25 mol).[5]

o Add dry dichloromethane (700 mL) and cool the mixture to 0 °C.[5]

o Add chlorotrimethylsilane (80 mL, 0.628 mol) dropwise, ensuring the temperature remains
at 0 °C.[5]

o Stir the resulting mixture for 5 hours at room temperature.[5]

o Filter the mixture through a sintered Buchner funnel and wash the precipitate with pentane
(2 x25 mL).[5]

o The filtrate is then concentrated under reduced pressure to yield
Bis(trimethylsilyl)peroxide as a clear, colorless liquid.[5] For synthetic purposes, this
crude product can often be used without further purification.[5]

Key Applications and Experimental Protocols
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Bis(trimethylsilyl)peroxide is an effective reagent for the Baeyer-Villiger oxidation of ketones
to esters or lactones, particularly for substrates that are sensitive to protic acids.[9] The
reaction can be catalyzed by a Lewis acid, such as trimethylsilyl trifluoromethanesulfonate
(TMSOTHT), or conducted in ionic liquids which can act as both the solvent and catalyst.[9][10]

Reaction Mechanism for Baeyer-Villiger Oxidation using BTSP

Catalyst
(e.g., TMSOT( or lonic Liquid)

Ketone
(R-C(=0)-R’)

Bis(trimethylsilyl)peroxide
((CH3)3Si0)2

activates

Rearrangement

Ester/Lactone Hexamethyldisiloxane
(R-O-C(=0)-R' or cyclic ester) ((CH3)3Si)20

Click to download full resolution via product page
Caption: Generalized mechanism of Baeyer-Villiger oxidation using BTSP.
Representative Experimental Protocol for Baeyer-Villiger Oxidation in an lonic Liquid:

e To a solution of the ketone in an ionic liquid such as 1-butyl-3-methylimidazolium
trifluoromethanesulfonate (bmimOTf), add Bis(trimethylsilyl)peroxide.[10]

 Stir the mixture at room temperature. The ionic liquid can serve as both the solvent and the
catalyst.[10]
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» Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography
(GO).

» Upon completion, extract the product with an organic solvent (e.g., diethyl ether). The ionic
liquid, containing the catalyst, can often be recovered and reused.[10]

e Wash the combined organic extracts, dry over an anhydrous salt (e.g., Na2SOa), and
concentrate under reduced pressure to obtain the crude ester or lactone.

 Purify the product by column chromatography if necessary.

BTSP is also utilized in the synthesis of 1,2,4,5-tetroxanes, which are of interest for their
potential biological activities.[5] This involves the condensation of BTSP with aldehydes or
ketones, typically catalyzed by trimethylsilyl trifluoromethanesulfonate.[5]

Stability and Handling

Bis(trimethylsilyl)peroxide is a relatively stable peroxide under controlled conditions but
requires careful handling.[4][5]

o Storage: It should be stored in sealed containers at temperatures below 10 °C.[4] It is
sensitive to moisture and heat.[5]

e Hazards: As with other peroxides, there is a potential risk of explosion, especially when
heated or in the presence of metals.[4] Detonations have been reported during transfer with
metal hypodermic needles; therefore, the use of plastic or glass is recommended.[3][4]

e Incompatibilities: It should be kept away from flammable materials, metals, and oxidizing
agents.[4]

e Personal Protective Equipment (PPE): Appropriate PPE, including chemical goggles,
neoprene or nitrile rubber gloves, and a lab coat, should be worn when handling this
compound. Work should be conducted in a well-ventilated fume hood.[4]

Conclusion

Bis(trimethylsilyl)peroxide is a powerful and versatile reagent in organic chemistry, offering a
valuable anhydrous source of peroxide for a range of oxidative transformations. Its utility in
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reactions such as the Baeyer-Villiger oxidation and the synthesis of tetroxanes makes it an
important tool for researchers and scientists in academia and industry, including those in drug
development. A thorough understanding of its properties, combined with adherence to proper
handling and storage procedures, is essential for its safe and effective use in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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